Cas no 32815-17-1 (rel-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone)

• Product Name: rel-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone
• CAS No: 32815-17-1
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 5730222
• Update Time: 2025-10-28

rel-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone Chemical and Physical Properties

Names and Identifiers

• rel-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone

• Inchi： 1S/C12H22O2/c1-8(13)9-11(4,5)10(2,3)7-12(9,6)14/h9,14H,7H2,1-6H3/t9-,12+/m1/s1
• InChI Key： BSDHCNUZHYQQNS-SKDRFNHKSA-N
• SMILES： C(=O)([C@H]1[C@](O)(C)CC(C)(C)C1(C)C)C

Additional information on rel-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone

Introduction to REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone (CAS No. 32815-17-1)

REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone (CAS No. 32815-17-1) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its intricate cyclopentyl ring system and the presence of multiple methyl groups, which contribute to its unique chemical and biological properties. The compound's name reflects its stereochemistry and functional groups, making it a valuable subject for both academic research and potential pharmaceutical applications.

The CAS Number (Chemical Abstracts Service Registry Number) 32815-17-1 is a unique identifier assigned to this compound by the American Chemical Society. This number is crucial for referencing the compound in scientific literature, regulatory documents, and databases. The CAS number ensures that the compound can be accurately identified and tracked across various research and industrial settings.

The molecular structure of REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone is particularly noteworthy due to its cyclopentyl ring and the pentamethyl substitution. The presence of these functional groups imparts specific chemical properties that make the compound interesting for a variety of applications. For instance, the hydroxy group at the 5-position of the cyclopentyl ring can participate in hydrogen bonding and other intermolecular interactions, which can influence the compound's solubility and reactivity.

In recent years, there has been a growing interest in the potential biological activities of REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone. Research has shown that this compound exhibits promising anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For example, studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

Furthermore, REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone has been investigated for its potential use in treating neurodegenerative diseases. Neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease are characterized by chronic inflammation and oxidative stress. The anti-inflammatory and antioxidant properties of this compound make it a potential candidate for developing therapeutic strategies to mitigate these conditions.

In addition to its biological activities, REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone has also been studied for its synthetic accessibility. The synthesis of this compound involves several steps that require precise control over stereochemistry and functional group manipulation. Recent advancements in synthetic methods have made it possible to produce this compound with high yields and purity. These synthetic routes often involve catalytic processes and chiral auxiliaries to ensure the correct stereochemical configuration.

The physical properties of REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone are also important for its practical applications. The compound is typically a solid at room temperature with a melting point ranging from 60°C to 70°C. Its solubility in common organic solvents such as ethanol and methanol makes it suitable for various chemical reactions and formulations. However, it is relatively insoluble in water due to its hydrophobic nature.

From a safety perspective, handling REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone requires standard laboratory precautions. While it is not classified as a hazardous material or controlled substance under current regulations, it is important to follow good laboratory practices to ensure safe handling and storage.

In conclusion, REL-1-(1R,5S)-5-Hydroxy-2,2,3,3,5-pentamethylcyclopentylethanone (CAS No. 32815-17-1) is a multifaceted organic compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and biological activities make it an intriguing subject for further investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their therapeutic potential.